Cas no 1461707-61-8 (4-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)piperidine hydrochloride)

• Product Name: 4-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)piperidine hydrochloride
• CAS No: 1461707-61-8
• MF: C₁₄H₁₈ClNO₃
• MW: 283.750623226166
• MDL: MFCD25371862
• CID: 4601010
• PubChem ID: 75481892
• Update Time: 2025-10-29

4-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)piperidine hydrochloride
• (2,3-dihydrobenzo[b][1,4]dioxin-6-yl)(piperidin-4-yl)methanonehydrochloride

• MDL： MFCD25371862
• Inchi： 1S/C14H17NO3.ClH/c16-14(10-3-5-15-6-4-10)11-1-2-12-13(9-11)18-8-7-17-12;/h1-2,9-10,15H,3-8H2;1H
• InChI Key： XKBQNWCBQHATEY-UHFFFAOYSA-N
• SMILES： C(C1CCNCC1)(C1=CC=C2OCCOC2=C1)=O.Cl

Additional information on 4-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)piperidine hydrochloride

Introduction to 4-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)piperidine hydrochloride (CAS No. 1461707-61-8)

4-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)piperidine hydrochloride, identified by its CAS number 1461707-61-8, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of benzodioxine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The molecular structure of this compound incorporates a piperidine ring linked to a benzodioxine moiety, which contributes to its unique pharmacological properties.

The benzodioxine core of 4-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)piperidine hydrochloride is a key feature that influences its interaction with biological targets. This scaffold has been extensively studied for its role in modulating various enzymatic and receptor systems. Recent advancements in medicinal chemistry have highlighted the importance of benzodioxine derivatives in the development of drugs targeting neurological disorders, infectious diseases, and cancer. The hydrochloride salt form of this compound enhances its solubility and bioavailability, making it a promising candidate for further pharmacological exploration.

In the context of contemporary research, 4-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)piperidine hydrochloride has been investigated for its potential role in inhibiting specific enzymes that are implicated in inflammation and oxidative stress. Studies have demonstrated that compounds with similar structures can modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are critical in the pathogenesis of inflammatory diseases. The piperidine moiety in this compound is particularly noteworthy for its ability to enhance binding affinity to these enzymes, thereby increasing the efficacy of potential therapeutic agents.

Moreover, the benzodioxine moiety is known to exhibit properties that make it suitable for interaction with neurotransmitter receptors. This has led to investigations into its potential as an adjunct therapy for neurological conditions such as depression and anxiety. Preclinical studies have shown that derivatives of benzodioxine can interact with serotonin and dopamine receptors, suggesting a possible mechanism of action that could be exploited for therapeutic benefit. The hydrochloride form ensures that the compound remains stable and bioactive under physiological conditions, which is crucial for its clinical translation.

The synthesis of 4-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)piperidine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the piperidine ring into the benzodioxine core necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have enabled researchers to optimize these processes, making it feasible to produce this compound on a larger scale for both research and potential clinical applications.

From a pharmacokinetic perspective, 4-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)piperidine hydrochloride exhibits promising characteristics that could facilitate its use in drug development. The hydrochloride salt enhances water solubility, which is essential for oral administration and intravenous delivery. Additionally, preliminary studies suggest that this compound has a reasonable bioavailability profile when administered orally, indicating its potential for systemic therapy. These pharmacokinetic properties make it an attractive candidate for further investigation into treating a variety of diseases.

In recent years, there has been growing interest in exploring the antimicrobial properties of benzodioxine derivatives. 4-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)piperidine hydrochloride has been tested against various bacterial strains, showing promising results in preliminary screenings. The ability of this compound to interfere with bacterial metabolic pathways suggests that it could be developed into an antimicrobial agent. Such findings are particularly relevant in light of the increasing prevalence of antibiotic-resistant bacteria, making novel therapeutic strategies essential.

The toxicological profile of 4-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)piperidine hydrochloride is another critical aspect that has been studied extensively. Acute toxicity assays have indicated that this compound is well-tolerated at moderate doses but may exhibit some degree of hepatotoxicity at higher concentrations. Understanding these toxicological parameters is crucial for determining safe dosage ranges and identifying potential side effects before moving into clinical trials. Further studies are needed to fully characterize the long-term safety profile of this compound.

Future directions in the research of 4-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)piperidine hydrochloride include exploring its interactions with other biological targets beyond enzymes and receptors. There is also interest in developing analogs with improved pharmacokinetic properties or enhanced biological activity. Computational modeling and high-throughput screening techniques are being employed to identify structural modifications that could optimize the therapeutic potential of this compound.

The integration of cutting-edge technologies such as CRISPR gene editing and artificial intelligence-driven drug discovery platforms is expected to accelerate the development process for compounds like 4-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)piperidine hydrochloride. These technologies can help identify new therapeutic targets and optimize drug design more efficiently than traditional methods alone. By leveraging these advancements, researchers aim to bring novel treatments to market faster while reducing costs associated with drug development.

In conclusion, 4-(2',3'-dihydro-l',4'-benzodioxine-l',6'-carbonylpiperidino)hydrochlonde (CAS No: 1461707 -61 -8) represents a significant advancement in pharmaceutical chemistry with diverse applications across multiple therapeutic areas including neurology,cancer,bacterial infections etc.. Its unique molecular structure coupled with favorable pharmacokinetic properties positions it as a promising candidate for further clinical investigation . As research continues ,this compound holds great promise as part o future medical breakthroughs .